Cas no 898779-07-2 (2-(2,6-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene)

• Product name: 2-(2,6-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene
• CAS No: 898779-07-2
• MF: C₁₆H₁₆O₅S
• MW: 320.360243797302
• MDL: MFCD07699175
• CID: 1946290
• PubChem ID: 24723536

2-(2,6-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene Chemical and Physical Properties

Names and Identifiers

• (2,6-dimethoxyphenyl)-[5-(1,3-dioxolan-2-yl)thiophen-2-yl]methanone
• 2-(2,6-DIMETHOXYBENZOYL)-5-(1,3-DIOXOLAN-2-YL)THIOPHENE
• CTK5G5794
• AG-H-65910
• MFCD07699175
• (2,6-Dimethoxyphenyl)[5-(1,3-dioxolan-2-yl)thiophen-2-yl]methanone
• 2-[5-(2,6-DIMETHOXYBENZOYL)THIOPHEN-2-YL]-1,3-DIOXOLANE
• AKOS016018600
• DTXSID40641976
• 898779-07-2
• 2-(2,6-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene

• MDL： MFCD07699175
• Inchi： InChI=1S/C16H16O5S/c1-18-10-4-3-5-11(19-2)14(10)15(17)12-6-7-13(22-12)16-20-8-9-21-16/h3-7,16H,8-9H2,1-2H3
• InChI Key： RKGBBCPUJWQBRI-UHFFFAOYSA-N
• SMILES： COC1=C(C(=CC=C1)OC)C(=O)C2=CC=C(C3OCCO3)S2

Computed Properties

• Exact Mass: 320.07200
• Monoisotopic Mass: 320.07184478Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.2Ų
• XLogP3: 2.7

Experimental Properties

• PSA: 82.23000
• LogP: 3.04170

2-(2,6-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene Security Information

2-(2,6-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 2-(2,6-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene

Introduction to 2-(2,6-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene (CAS No. 898779-07-2)

2-(2,6-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene (CAS No. 898779-07-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring, a dimethoxybenzoyl group, and a dioxolane moiety. These structural elements contribute to its potential therapeutic applications and make it a valuable subject of study for researchers and pharmaceutical companies alike.

The thiophene ring is a five-membered heterocyclic aromatic compound with one sulfur atom and four carbon atoms. Thiophenes are known for their stability and are widely used in the synthesis of various pharmaceuticals due to their ability to enhance the bioavailability and pharmacological properties of drugs. The presence of the dimethoxybenzoyl group in the structure of 2-(2,6-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene adds further complexity and functionality. Dimethoxybenzoyl groups are often associated with compounds that exhibit anti-inflammatory, antiviral, and anticancer activities.

The dioxolane moiety is a cyclic ether with two oxygen atoms bridging three carbon atoms. Dioxolanes are known for their ability to modulate the solubility and stability of organic compounds, making them useful in drug delivery systems. In the context of 2-(2,6-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene, the dioxolane group may play a crucial role in enhancing the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Recent studies have explored the potential therapeutic applications of 2-(2,6-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene in various disease models. One notable area of research is its potential as an anticancer agent. Studies have shown that this compound can inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(2,6-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene exhibits potent antiproliferative activity against human breast cancer cells by inducing apoptosis through the activation of caspase cascades.

In addition to its anticancer properties, 2-(2,6-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Research has shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. A study published in the European Journal of Pharmacology reported that 2-(2,6-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene significantly attenuated inflammation in a murine model of IBD by downregulating NF-κB signaling.

The pharmacokinetic properties of 2-(2,6-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene have also been extensively studied to optimize its therapeutic potential. One key aspect is its oral bioavailability, which is influenced by factors such as solubility and permeability. The dioxolane moiety in this compound may enhance its solubility in aqueous environments, thereby improving its absorption from the gastrointestinal tract. Additionally, studies have shown that 2-(2,6-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene has a favorable metabolic profile with minimal hepatic metabolism, which can reduce the risk of drug-drug interactions and improve its safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2,6-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene in human subjects. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings suggest that this compound has the potential to be developed into a novel therapeutic agent for various diseases.

In conclusion, 2-(2,6-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene (CAS No. 898779-07-2) is a promising compound with diverse therapeutic applications. Its unique structural features contribute to its biological activities and make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.